Cas no 1379572-69-6 (2-{imidazo1,2-apyridin-2-yl}-2-oxoacetic acid)

• Product Name: 2-{imidazo1,2-apyridin-2-yl}-2-oxoacetic acid
• CAS No: 1379572-69-6
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 6176016
• PubChem ID: 129988999
• Update Time: 2025-06-29

2-{imidazo1,2-apyridin-2-yl}-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{imidazo1,2-apyridin-2-yl}-2-oxoacetic acid
• 1379572-69-6
• 2-{imidazo[1,2-a]pyridin-2-yl}-2-oxoacetic acid
• EN300-1842583

• Inchi： 1S/C9H6N2O3/c12-8(9(13)14)6-5-11-4-2-1-3-7(11)10-6/h1-5H,(H,13,14)
• InChI Key： LXXBSNVZCXLLJG-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.7Ų

Additional information on 2-{imidazo1,2-apyridin-2-yl}-2-oxoacetic acid

Introduction to 2-{imidazo[1,2-a]pyridin-2-yl}-2-oxoacetic acid (CAS No. 1379572-69-6)

2-{imidazo[1,2-a]pyridin-2-yl}-2-oxoacetic acid (CAS No. 1379572-69-6) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as imidazo[1,2-a]pyridine-2-carboxylic acid, is a derivative of imidazopyridine, a class of heterocyclic compounds with a wide range of biological activities. The compound's structure and properties make it a valuable candidate for various therapeutic applications, particularly in the areas of oncology and neurology.

The chemical structure of 2-{imidazo[1,2-a]pyridin-2-yl}-2-oxoacetic acid consists of an imidazopyridine ring fused to a carboxylic acid group. The imidazopyridine scaffold is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. This structural feature contributes to the compound's potential as a lead molecule in drug discovery and development.

Recent studies have highlighted the therapeutic potential of imidazo[1,2-a]pyridine-2-carboxylic acid. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cancer cell proliferation and survival. Additionally, the compound has demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, making it a promising candidate for cancer therapy.

In the field of neurology, 2-{imidazo[1,2-a]pyridin-2-yl}-2-oxoacetic acid has shown potential as a neuroprotective agent. Studies have indicated that the compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate oxidative stress and inflammation, which are key factors in the pathogenesis of these conditions.

The pharmacokinetic properties of imidazo[1,2-a]pyridine-2-carboxylic acid have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

In terms of safety and toxicity, preclinical studies have demonstrated that 2-{imidazo[1,2-a]pyridin-2-yl}-2-oxoacetic acid is generally well-tolerated at therapeutic doses. However, like any potential drug candidate, it is essential to conduct thorough safety evaluations to ensure its suitability for clinical use. Ongoing research is focused on optimizing the compound's safety profile and identifying any potential adverse effects.

The development of imidazo[1,2-a]pyridine-2-carboxylic acid as a therapeutic agent is an ongoing process. Current efforts are directed towards optimizing its chemical structure to enhance its potency and selectivity. Additionally, researchers are exploring combination therapies involving this compound with other drugs to achieve synergistic effects and improve treatment outcomes.

In conclusion, 2-{imidazo[1,2-a]pyridin-2-yl}-2-oxoacetic acid (CAS No. 1379572-69-6) represents a promising lead molecule with significant therapeutic potential in multiple areas of medicine. Its unique chemical structure and biological activities make it an attractive candidate for further development as a novel drug. Continued research and clinical trials will be essential to fully realize its potential as a safe and effective treatment option.